Cas no 93981-41-0 ((2-ethylhexanoato-O)(isooctanoato-O)iron)

• Product Name: (2-ethylhexanoato-O)(isooctanoato-O)iron
• CAS No: 93981-41-0
• MF: C₁₆H₃₂FeO₄
• MW: 344.267887115479
• CID: 1982536
• PubChem ID: 56841402
• Update Time: 2025-04-21

(2-ethylhexanoato-O)(isooctanoato-O)iron Chemical and Physical Properties

Names and Identifiers

• (2-ethylhexanoato-O)(isooctanoato-O)iron
• 2-ethylhexanoic acid,iron,6-methylheptanoic acid
• EINECS 301-126-1
• 93981-41-0

• Inchi： 1S/2C8H16O2.Fe/c1-7(2)5-3-4-6-8(9)10;1-3-5-6-7(4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);
• InChI Key： FJYGPIFVFINIKS-UHFFFAOYSA-N
• SMILES： [Fe].OC(C(CC)CCCC)=O.OC(CCCCC(C)C)=O

Computed Properties

• Exact Mass: 344.164995Da
• Monoisotopic Mass: 344.164995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 255
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų